Cas no 1339110-12-1 (2-{(3-fluoro-4-methylphenyl)methylamino}butan-1-ol)

• Product Name: 2-{(3-fluoro-4-methylphenyl)methylamino}butan-1-ol
• CAS No: 1339110-12-1
• MF: C₁₂H₁₈FNO
• MW: 211.275826931
• CID: 5159032
• PubChem ID: 63646018
• Update Time: 2025-11-02

2-{(3-fluoro-4-methylphenyl)methylamino}butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{[(3-fluoro-4-methylphenyl)methyl]amino}butan-1-ol
• 2-((3-Fluoro-4-methylbenzyl)amino)butan-1-ol
• 2-{(3-fluoro-4-methylphenyl)methylamino}butan-1-ol

• Inchi： 1S/C12H18FNO/c1-3-11(8-15)14-7-10-5-4-9(2)12(13)6-10/h4-6,11,14-15H,3,7-8H2,1-2H3
• InChI Key： LYEAIGZHNFUKPB-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)CNC(CO)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• XLogP3: 2
• Topological Polar Surface Area: 32.299

Additional information on 2-{(3-fluoro-4-methylphenyl)methylamino}butan-1-ol

Comprehensive Overview of 2-{(3-fluoro-4-methylphenyl)methylamino}butan-1-ol (CAS No. 1339110-12-1)

2-{(3-fluoro-4-methylphenyl)methylamino}butan-1-ol (CAS No. 1339110-12-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique fluoro-methylphenyl and methylamino butanol structure, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its bioactive properties, which make it a promising candidate for various therapeutic uses.

The molecular structure of 2-{(3-fluoro-4-methylphenyl)methylamino}butan-1-ol includes a fluorine atom and a methyl group attached to a phenyl ring, which enhances its stability and reactivity. This structural feature is crucial for its interaction with biological targets, making it a valuable compound in the design of new pharmaceutical intermediates. The presence of the butan-1-ol moiety further contributes to its solubility and bioavailability, which are critical factors in drug formulation.

In recent years, the demand for fluoro-containing compounds like 2-{(3-fluoro-4-methylphenyl)methylamino}butan-1-ol has surged due to their versatility in medicinal chemistry. Fluorinated compounds are known for their ability to improve the metabolic stability and binding affinity of drugs, which aligns with the current trend of developing next-generation therapeutics. This compound's potential role in addressing neurological disorders and inflammatory diseases has also been a hot topic in scientific discussions.

From a synthetic perspective, 2-{(3-fluoro-4-methylphenyl)methylamino}butan-1-ol is often synthesized through multi-step organic reactions involving amine alkylation and fluorination techniques. Researchers are continually optimizing these processes to achieve higher yields and purity, which is essential for its application in high-value pharmaceuticals. The compound's CAS No. 1339110-12-1 serves as a unique identifier in chemical databases, facilitating its traceability and regulatory compliance.

The market for 2-{(3-fluoro-4-methylphenyl)methylamino}butan-1-ol is expected to grow significantly, driven by advancements in precision medicine and targeted drug delivery systems. Its compatibility with modern AI-driven drug discovery platforms has further amplified its relevance, as computational models can predict its interactions with biological systems more accurately. This synergy between chemistry and technology underscores the compound's potential to revolutionize personalized healthcare solutions.

In conclusion, 2-{(3-fluoro-4-methylphenyl)methylamino}butan-1-ol (CAS No. 1339110-12-1) represents a cutting-edge compound with broad applications in pharmaceuticals and beyond. Its unique structural attributes, combined with the growing demand for fluoro-organic molecules, position it as a key player in the future of drug development and material innovation. As research progresses, this compound is likely to unlock new possibilities in science and industry.